[7-(Methylsulfonyl)-2,3-dihydro-1,4-benzodioxin-2-YL]methanol

• Molecular Formula: C10H12O5S
• Molecular Weight: 244.27 g/mol
• IUPAC Name: (6-methylsulfonyl-2,3-dihydro-1,4-benzodioxin-3-yl)methanol
• InChI: InChI=1S/C10H12O5S/c1-16(12,13)8-2-3-9-10(4-8)15-7(5-11)6-14-9/h2-4,7,11H,5-6H2,1H3
• InChI Key: GHFSOMFFPIXDPZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)OCC(O2)CO

Description

[7-(Methylsulfonyl)-2,3-dihydro-1,4-benzodioxin-2-YL]methanol is a useful research compound. Its molecular formula is C10H12O5S and its molecular weight is 244.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4 batches of a mixture of (7-bromo-2,3-dihydro-1,4-benzodioxin-2-yl)methanol (0.5 g, 2.0 mmol), sodium methanesulfinate (85%) (0.37 g, 3.1 mmol), CuI (0.039 g, 0.2 mmol), L-proline (0.047 g, 0.4 mmol) and K2CO3 (0.056 g, 0.4 mmol) in DMSO (4 ml) was heated under microwave radiation to 140° C. for 1 h in a nitrogen-flushed vial. The batches were mixed and diluted with water and HCl (1 N). The resulting solution was extracted with EtOAc. The combined organic phases were washed with brine, dried and purified on flash column chromatography (isooctane/EtOAc/MeOH) to give the title compound (0.89 g). MS m/z (rel. intensity, 70 eV) 244 (M+, bp), 213 (40), 165 (27), 134 (22), 79 (18).

Synthesis routes and methods II

Procedure details